Cas no 2228538-49-4 (2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-one
• CAS No: 2228538-49-4
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6389993
• PubChem ID: 70577402
• Update Time: 2025-10-24

2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-one
• 2228538-49-4
• EN300-1972985
• 2,2,2-trifluoro-1-[2-(morpholin-4-yl)phenyl]ethan-1-one
• SCHEMBL11390439
• 2,2,2-Trifluoro-1-(2-morpholinophenyl)ethanone

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)11(17)9-3-1-2-4-10(9)16-5-7-18-8-6-16/h1-4H,5-8H2
• InChI Key： JCWAFVHUFALBPU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1CCOCC1)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2,2-trifluoro-1-2-(morpholin-4-yl)phenylethan-1-one

2,2,2-Trifluoro-1-(2-(Morpholin-4-yl)Phenyl)Ethan-1-One: A Comprehensive Overview

CAS No. 2228538-49-4 is the unique identifier for the compound known as 2,2,2-trifluoro-1-(2-(morpholin-4-yl)phenyl)ethan-1-one. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule combines a trifluoromethyl group with a morpholinyl-substituted phenyl ring, making it a versatile building block for various chemical reactions and bioactive compounds.

The structure of 2,2,2-trifluoro-1-(2-(morpholin-4-yl)phenyl)ethan-1-one is characterized by a ketone functional group attached to a trifluoromethyl group and a phenyl ring substituted with a morpholine moiety. The trifluoromethyl group contributes to the compound's stability and lipophilicity, while the morpholine ring introduces hydrogen bonding capabilities and enhances solubility in polar solvents. These properties make it an attractive candidate for use in medicinal chemistry, particularly in the design of kinase inhibitors and other bioactive agents.

Recent studies have highlighted the potential of trifluoromethylated aromatic ketones as inhibitors of various enzymes and signaling pathways. For instance, research published in 2023 demonstrated that derivatives of trifluoro(morpholinophenyl)ketones exhibit potent inhibitory activity against protein kinases involved in cancer cell proliferation. The unique combination of fluorinated groups and nitrogen-containing heterocycles in this compound allows for fine-tuning of its pharmacokinetic properties, making it a promising lead compound for drug discovery.

In terms of synthesis, trifluoro(morpholinophenyl)ketones can be prepared via several routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. The choice of synthetic method depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, further enhancing their appeal for industrial applications.

The application of CAS No. 2228538-49-4 extends beyond pharmacology into materials science. Its ability to form stable amides and esters makes it a valuable intermediate in the production of high-performance polymers and coatings. Additionally, its thermal stability and resistance to hydrolysis make it suitable for use in harsh chemical environments.

In conclusion, trifluoro(morpholinophenyl)ketones, represented by CAS No. 228538-49-4, are versatile compounds with diverse applications across multiple disciplines. Their unique chemical properties and potential for further functionalization position them as key players in modern chemical research and development.